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Introduction

Carbon dioxide (R-744) is a natural refrigerant that is gaining significant traction in refrigeration

and heat pump applications due to its excellent environmental properties, including a Global

Warming Potential (GWP) of 1 and zero Ozone Depletion Potential (ODP).[1] Its unique

thermodynamic characteristics, such as a low critical temperature of 31.1°C (87.9°F) and a

high critical pressure of 7.38 MPa, necessitate operation in a transcritical cycle when the heat

rejection temperature exceeds this point.[2][3] This document provides detailed application

notes and protocols for researchers and scientists working with R-744 systems.

Thermodynamic Cycles
Unlike conventional refrigerants that operate in a subcritical cycle, R-744 frequently operates in

a transcritical cycle, especially in heat pump applications or warmer climates.

1.1. Basic Transcritical Cycle

In the transcritical cycle, the heat rejection process occurs above the critical point in a gas

cooler, where the CO2 cools as a supercritical fluid without condensing at a constant

temperature.[4][5] The basic cycle consists of four main processes: compression, gas cooling,

expansion, and evaporation.

Compression: Low-pressure, low-temperature CO2 vapor is compressed to a high-pressure,

high-temperature supercritical state.[6]
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Gas Cooling: The high-pressure supercritical fluid is cooled in a gas cooler, rejecting heat to

the external medium (e.g., water or air).

Expansion: The high-pressure fluid expands through a throttling valve, causing a significant

drop in pressure and temperature.[6] This process is a major source of thermodynamic loss

in the basic cycle.[6][7]

Evaporation: The low-pressure two-phase mixture absorbs heat from the space to be cooled,

causing the liquid CO2 to evaporate.
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Diagram 1: Basic R-744 Transcritical Cycle
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Diagram 1: Basic R-744 Transcritical Cycle

1.2. Enhanced Cycles: Ejector Expansion
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To improve the efficiency (Coefficient of Performance - COP) of the basic transcritical cycle,

various modifications have been developed. A prominent enhancement is the use of an ejector

to replace the conventional expansion valve. The ejector is a work-recovery device that uses

the high pressure of the fluid leaving the gas cooler to entrain vapor from the evaporator outlet,

thereby lifting the compressor's suction pressure.[6][8] This reduces the compression work and

increases the refrigeration effect, leading to a significant COP improvement.[7][9] Studies have

shown that an ejector expansion system can improve the maximum cooling COP by up to 22%

compared to the conventional cycle.[6]
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Diagram 2: R-744 Cycle with Ejector
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Diagram 2: R-744 Cycle with Ejector
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Performance Data
The performance of R-744 systems is highly dependent on operating conditions and cycle

configuration. The tables below summarize typical performance data.

Table 1: Comparison of R-744 Cycle Configurations Conditions: Evaporating Temperature =

2°C, Gas Cooler Outlet Temperature = 35°C

Cycle
Configuration

Optimal Gas Cooler
Pressure (MPa)

COP Improvement
(vs. Basic Cycle)

Reference

Basic Transcritical

Cycle
8.76 - [9]

With Internal Heat

Exchanger (IHX)
~9.0 8-12% [6]

With Ejector 8.47 16-22% [6][7]

Table 2: R-744 Heat Pump Performance at Varying Heat Rejection Temperatures Conditions:

Evaporating Temperature = 0°C

Heat Rejection (Water
Outlet) Temp (°C)

Optimal Discharge
Pressure (bar)

Heating COP

65 95 3.8

80 110 3.2

90 130 2.7

Note: Data is synthesized from typical performance curves and may vary based on specific

component efficiencies and system design.

Experimental Protocols
This section outlines a general protocol for evaluating the performance of a transcritical R-744

heat pump system.
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Protocol 3.1: Performance Evaluation of a Transcritical R-744 System

Objective: To determine the Coefficient of Performance (COP) and heating/cooling capacity of

an R-744 system under various operating conditions.

Apparatus and Materials:

R-744 Test Rig: Including a CO2-rated compressor, gas cooler, evaporator, expansion device

(electronic valve or ejector), and separator.[8]

Data Acquisition System (DAQ): To record temperatures, pressures, and flow rates.

Sensors: T-type thermocouples, high/low-pressure transducers.

Flow Meters: Coriolis-type mass flow meter for refrigerant, turbine flow meter for secondary

fluids (water/glycol).[8]

Power Analyzer: To measure the electrical consumption of the compressor.[8]

Environmental Chamber/Fluid Baths: To control the evaporator (heat source) and gas cooler

(heat sink) conditions.
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Diagram 3: Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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